(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

Specification

• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol
• IUPAC Name: benzyl (3R)-3-[[(2S)-2-amino-3-methylbutanoyl]amino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C18H27N3O3/c1-13(2)16(19)17(22)20-15-9-6-10-21(11-15)18(23)24-12-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12,19H2,1-2H3,(H,20,22)/t15-,16+/m1/s1
• Standard InChI Key: UGTVQOVFSHGLIE-CVEARBPZSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• SMILES: CC(C)C(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC(C)C(C(=O)NC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N

Introduction

(R)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester is a complex organic compound classified as a chiral amino acid derivative. It features multiple stereocenters, contributing to its unique three-dimensional structure and potential biological activity. This compound belongs to the broader class of piperidine derivatives, which are known for their diverse pharmacological properties.

Synthesis

The synthesis of (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester involves several key steps, often starting from piperidine derivatives and amino acids. The process may require specific catalysts or reagents and can be influenced by factors such as solvent polarity, temperature, and pH.

Chemical Reactions

This compound can participate in various chemical reactions, including hydrolysis under acidic conditions. The kinetics and mechanisms of these reactions are influenced by factors such as solvent choice, temperature, and the presence of catalysts.

Biological Activity and Applications

While the specific mechanism of action for (R)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester is not fully elucidated, its structural features suggest potential interactions with biological targets. Similar compounds have shown that modifications at specific sites can significantly alter their biological activity, highlighting the importance of detailed structural analysis.

Research Findings and Potential Applications

Aspect	Description
Classification	Chiral amino acid derivative and piperidine derivative
Synthesis	Involves several steps, often starting from piperidine derivatives and amino acids
Chemical Reactions	Participates in reactions like hydrolysis; influenced by solvent, temperature, and catalysts
Biological Activity	Potential interactions with biological targets; structural modifications can alter activity
Applications	Potential use in medicinal chemistry, peptide synthesis, and neuropharmacology

The scientific applications of this compound are diverse, with potential uses in medicinal chemistry, peptide synthesis, and neuropharmacology due to its piperidine moiety.